(E)-3-(3,4-dimethoxyphenyl)-1-(4-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-1-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C23H26N6O3/c1-17-25-21(16-22(26-17)29-10-4-9-24-29)27-11-13-28(14-12-27)23(30)8-6-18-5-7-19(31-2)20(15-18)32-3/h4-10,15-16H,11-14H2,1-3H3/b8-6+
• InChI Key: JKBQXDZBXNMKJH-SOFGYWHQSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C=CC3=CC(=C(C=C3)OC)OC)N4C=CC=N4
• Isomeric SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)/C=C/C3=CC(=C(C=C3)OC)OC)N4C=CC=N4
• Molecular Formula: C23H26N6O3
• Molecular Weight: 434.5 g/mol

Description

(E)-3-(3,4-dimethoxyphenyl)-1-(4-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C23H26N6O3 and its molecular weight is 434.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A key application of this compound is in the field of anticancer research. Mallesha et al. (2012) synthesized a series of derivatives and evaluated their antiproliferative effects against human cancer cell lines. Their study revealed compounds with significant activity, suggesting potential as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antibacterial and Antifungal Applications

Research by Mekky & Sanad (2020) explored novel compounds with this structure for antibacterial and biofilm inhibition activities, indicating their potential as antimicrobial agents (Mekky & Sanad, 2020).

Hafez, El-Gazzar, & Al-Hussain (2016) also synthesized related compounds demonstrating antimicrobial activities, further supporting the compound's utility in this domain (Hafez, El-Gazzar, & Al-Hussain, 2016).

Neurodegenerative Disease Research

Altıntop (2020) synthesized pyrazoline derivatives for anticholinesterase effects, relevant in the treatment of neurodegenerative disorders (Altıntop, 2020).

Imaging in Neuroinflammation

Wang et al. (2018) synthesized derivatives for potential use as PET agents in imaging IRAK4 enzyme in neuroinflammation, demonstrating the compound’s applicability in neuroscientific research (Wang, Xu, Miao, Dong, Li, Wang, Gao, Zheng, & Xu, 2018).

Anticancer and Antimicrobial Agents

Rahmouni et al. (2016) studied novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase activities, reinforcing the compound's relevance in cancer and antimicrobial research (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).